Cas no 131847-35-3 (3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-mercapto-)

• Product Name: 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-mercapto-
• CAS No: 131847-35-3
• MF: C₁₂H₈N₂OS₂
• MW: 260.334719657898
• CID: 1229439
• Update Time: 2024-08-05

3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-mercapto-
• 4-amino-5-benzoyl-2-mercaptothiophene-3-carbonitrile

• Inchi： 1S/C12H8N2OS2/c13-6-8-9(14)11(17-12(8)16)10(15)7-4-2-1-3-5-7/h1-5,16H,14H2
• InChI Key： XGAUBDXSTHBIJB-UHFFFAOYSA-N
• SMILES： C1(S)SC(C(=O)C2=CC=CC=C2)=C(N)C=1C#N

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: 170-175 °C
• Boiling Point: 542.4±50.0 °C(Predicted)
• pka: 3.96±0.50(Predicted)